Cas no 77116-74-6 (2-Hexenedioic acid,diethyl ester, (E)- (9CI))

2-Hexenedioic acid,diethyl ester, (E)- (9CI) Properties

Names and Identifiers

• 2-Hexenedioic acid,diethyl ester, (E)- (9CI)
• TRANS-2-BUTENE-1,4-DICARBOXYLIC ACID DIETHYL ESTER
• DIETHYL TRANS-2-BUTENE-1,4-DICARBOXYLATE
• Diethyl trans-3-Hexenedioate
• Hex-2t-endisaeure-diaethylester
• hex-2t-enedioic acid diethyl ester
• trans-2-Butene-1,4-dicarboxylic Acid Diethyl Ester trans-3-Hexenedioic Acid Diethyl Ester Diethyl trans-2-Butene-1,4-dicarboxylate
• TRANS-3-HEXENEDIOIC ACID DIETHYL ESTER
• (E)-Diethyl hex-3-enedioate
• B1592
• MFCD00191608
• NSC-99233
• trans-2-butene-1,4dicarboxylic acid diethyl ester
• CS-0212719
• D88832
• 25432-03-5
• YIDKJPKYCLMJQW-AATRIKPKSA-N
• 77116-74-6
• (E)-Diethylhex-3-enedioate
• diethyl (E)-hex-3-enedioate
• 57042-08-7
• NSC99233
• TRANS-2-BUTENE-1,4-DICARBOXYLICACIDDIETHYLESTER
• trans-2-Butene-1,4-dicarboxylic Acid Diethyl Ester
• trans-3-Hexenedioic Acid Diethyl Ester
• Diethyl trans-2-Butene-1,4-dicarboxylate
• +Expand

• InChIKey： YIDKJPKYCLMJQW-AATRIKPKSA-N
• Inchi： InChI=1S/C10H16O4/c1-3-13-9(11)7-5-6-8-10(12)14-4-2/h5-6H,3-4,7-8H2,1-2H3/b6-5+
• SMILES： CCOC(=O)CC=CCC(=O)OCC

Computed Properties

• Exact Mass: 200.10500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 200.10485899g/mol
• Heavy Atom Count: 14
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• LogP: 1.44900
• PSA: 52.60000
• Refractive Index: 1.448
• Boiling Point: 259.4°C at 760 mmHg
• Melting Point: 195-196°C
• Flash Point: 120.2°C
• Color/Form: Solids.
• Solubility: Not determined.
• Density: 1.04

2-Hexenedioic acid,diethyl ester, (E)- (9CI) Security Information

• Safety Term：26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Risk Phrases： 36/37/38

2-Hexenedioic acid,diethyl ester, (E)- (9CI) Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%